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Compound of Interest

Compound Name: Autac4

Cat. No.: B8146247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of AUTAC4, a mitochondria-targeting autophagy-targeting

chimera (AUTAC). The following guidance is designed to ensure the safety of laboratory

personnel and to provide a clear framework for the use of this compound in a research setting.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for AUTAC4 is not publicly available, the following

personal protective equipment is recommended based on standard laboratory practices for

handling chemical compounds of this nature. A thorough risk assessment should be conducted

for any specific experimental protocol.
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Protection Type Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the compound. Gloves

should be inspected before

use and changed regularly,

especially if contaminated.

Eye & Face Protection

Safety glasses with side

shields (ANSI Z87.1 compliant)

or chemical splash goggles

Protects eyes from potential

splashes of AUTAC4 solutions.

Skin & Body Protection A fully buttoned laboratory coat
Protects skin and personal

clothing from accidental spills.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated laboratory or

chemical fume hood.

If there is a risk of generating

aerosols or handling large

quantities, a NIOSH-approved

respirator may be necessary

based on a formal risk

assessment.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Reconstitution:

Ventilation: All handling of solid AUTAC4 and preparation of stock solutions should be

performed in a certified chemical fume hood or other suitable ventilated enclosure.

Reconstitution: AUTAC4 is soluble in DMSO up to 20 mM.[1] To prepare a stock solution,

use the appropriate volume of DMSO to achieve the desired concentration. For example, to

prepare a 10 mM stock solution, dissolve the compound in the calculated volume of DMSO.

In Vivo Formulations: For in vivo studies, specific formulation protocols are available. One

example involves a three-step process:

Dissolve AUTAC4 in DMSO to create a stock solution (e.g., 42.5 mg/mL).

Add PEG300 and mix thoroughly.
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Add Tween-80 and mix, followed by the addition of saline to reach the final volume.[2]

2. Storage and Stability:

Solid Form: Store the solid compound at -20°C.[1]

Stock Solutions: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1

month. It is recommended to protect solutions from light.

3. Experimental Use:

When treating cells, AUTAC4 has been used at a concentration of 10 μM to induce

mitophagy in Detroit 532 cells over a period of 24-72 hours.

The induction of K63-linked polyubiquitination by AUTAC4 may require approximately 8

hours of incubation.

Disposal Plan
Chemical Waste: All materials contaminated with AUTAC4, including pipette tips, tubes, and

gloves, should be disposed of as chemical waste in accordance with your institution's

hazardous waste disposal procedures.

Unused Solutions: Unused or expired solutions of AUTAC4 should be collected in a

designated, sealed, and properly labeled hazardous waste container for disposal by your

institution's environmental health and safety department.

Mechanism of Action: AUTAC4-Induced Mitophagy
AUTAC4 is an autophagy-targeting chimera designed to specifically induce the degradation of

damaged mitochondria through a process called mitophagy. It is composed of a ligand that

binds to the translocator protein (TSPO) on the outer mitochondrial membrane and a guanine

tag. This targeted delivery of a guanine tag to the mitochondria initiates a signaling cascade

that leads to the engulfment of the damaged organelle by an autophagosome and its

subsequent degradation upon fusion with a lysosome. This process helps to restore cellular

homeostasis by removing dysfunctional mitochondria and promoting the biogenesis of healthy

ones.
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Caption: AUTAC4 targets damaged mitochondria, inducing mitophagy and subsequent

lysosomal degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8146247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8146247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

